Cas no 957035-29-9 (4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine)

Technical Introduction: 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine is a heterocyclic compound featuring both pyrazole and pyrimidine moieties, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of bromo and chloro substituents enhances its utility as a key intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its dual functionalization allows for selective derivatization, making it valuable in the synthesis of bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile supports its use in constructing complex molecular architectures, particularly in medicinal chemistry and material science research.
4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine structure
957035-29-9 structure
Product Name:4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine
CAS No:957035-29-9
MF:C7H4BrClN4
MW:259.490458488464
MDL:MFCD09475880
CID:796918
PubChem ID:26369852
Update Time:2025-06-08

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine
    • Pyrimidine,4-(4-bromo-1H-pyrazol-1-yl)-6-chloro-
    • DTXSID00649993
    • MFCD09475880
    • 4-(4-bromo-1-pyrazolyl)-6-chloropyrimidine
    • 4-(4-bromanylpyrazol-1-yl)-6-chloranyl-pyrimidine
    • AKOS010531321
    • CS-0212219
    • BS-23160
    • 4-(4-bromopyrazol-1-yl)-6-chloro-pyrimidine
    • A845390
    • 4-(4-bromopyrazol-1-yl)-6-chloropyrimidine
    • 957035-29-9
    • MDL： MFCD09475880
    • Inchi： 1S/C7H4BrClN4/c8-5-2-12-13(3-5)7-1-6(9)10-4-11-7/h1-4H
    • InChI Key： BFFRQSAFKUZCTO-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1C=C(N=CN=1)Cl

Computed Properties

  • Exact Mass: 257.93100
  • Monoisotopic Mass: 257.93079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.60000
  • LogP: 2.07820

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Pricemore >>

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Chemenu
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Apollo Scientific
OR11474-1g
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 957035-29-9 98%
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Apollo Scientific
OR11474-5g
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